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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzonitrile

Cat. No.: B1358633

An In-depth Technical Guide to the Safety, Handling, and Toxicology of 2-Bromo-4-
nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and toxicological information for 2-
Bromo-4-nitrobenzonitrile, a chemical compound utilized in various research and
development applications. The following sections detail its properties, hazards, and the
necessary precautions for its safe use.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-4-nitrobenzonitrile is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Reference
Molecular Formula C7H3BrN20:2 [1112][3]
Molecular Weight 227.02 g/mol [11[2][3]

CAS Number 34662-35-6 [2][3]
Appearance Solid [info not found]
Boiling Point 363.301°C at 760 mmHg

Flash Point 173.519°C

Density 1.812 g/cm3

LogP 2.75218

Purity 95% (2]

Toxicological Information

The toxicological profile of 2-Bromo-4-nitrobenzonitrile indicates that it is a hazardous
substance. The primary hazards are summarized below.

Hazard Identification

2-Bromo-4-nitrobenzonitrile is associated with the following GHS hazard statements:
e H302: Harmful if swallowed.[4]

e H312: Harmful in contact with skin.[4]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.[4]

o H335: May cause respiratory irritation.[1]
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Summary of Toxicological Effects

Effect

Description

Reference

Acute Oral Toxicity

Harmful if swallowed.

[4]

Acute Dermal Toxicity

Harmful in contact with skin.

[4]

Acute Inhalation Toxicity

Harmful if inhaled.

[4]

Skin Corrosion/Irritation

Causes skin irritation.

[1]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[1]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[1]

No information was available regarding chronic toxicity, carcinogenicity, mutagenicity, or

reproductive toxicity.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2-

Bromo-4-nitrobenzonitrile.

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

» Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][6][7]

e Avoid contact with skin and eyes.[8]

e Wash hands and any exposed skin thoroughly after handling.[6][7][9]

e Do not eat, drink, or smoke when using this product.[9][10]

o Wear appropriate personal protective equipment (PPE).[6][7][9]

Storage

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://chemical-label.com/en/ghs/print-clp/34662-35-6/2-bromo-4-nitrobenzonitrile
https://chemical-label.com/en/ghs/print-clp/34662-35-6/2-bromo-4-nitrobenzonitrile
https://chemical-label.com/en/ghs/print-clp/34662-35-6/2-bromo-4-nitrobenzonitrile
https://www.vulcanchem.com/product/vc2473440
https://www.vulcanchem.com/product/vc2473440
https://www.vulcanchem.com/product/vc2473440
https://www.benchchem.com/product/b1358633?utm_src=pdf-body
https://www.benchchem.com/product/b1358633?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-4-hydroxybenzonitrile.pdf
https://www.achemblock.com/o30274-2-bromo-4-nitrobenzonitrile.html
https://aksci.com/sds/8214EF_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://cdnisotopes.com/media/catalog/product/d/-/d-5023.pdf
https://aksci.com/sds/8214EF_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://www.fishersci.com/store/msds?partNumber=AC173360100&productDescription=1-BROMO-4-NITROBENZENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173360100&productDescription=1-BROMO-4-NITROBENZENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://aksci.com/sds/8214EF_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://www.fishersci.com/store/msds?partNumber=AC173360100&productDescription=1-BROMO-4-NITROBENZENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Store in a tightly closed container.[6][7][9]

e Store in a cool, dry, and well-ventilated place.[10][11]

o Store locked up.[6][9][10]

 Recommended storage temperature is at room temperature or between 10°C - 25°C.[2][3]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[10]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Bromo-4-
nitrobenzonitrile were not available in the searched literature. The hazard classifications are
based on data from suppliers and databases, which typically do not publish full study reports.
For conducting toxicological studies, standardized OECD guidelines for the testing of chemicals
should be followed.

First Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route

First Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing has stopped, give
artificial respiration. Get
medical attention as soon as

possible.

[6117][9][12]

Skin Contact

Immediately wash the
contaminated skin with plenty
of soap and water. Remove
contaminated clothing. If skin
irritation occurs, get medical

advice/attention.

[6117][9][12]

Eye Contact

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice/attention.

[6117][9][12]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Call a POISON
CENTER or doctor/physician if

you feel unwell.

[ol13]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 2-Bromo-4-nitrobenzonitrile to minimize

exposure.
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Protection Type Specification Rationale Reference
Chemical safety
goggles or a face To prevent eye
Eye and Face shield (compliant with contact which can ol14]
Protection EU Standard EN166 cause serious
or OSHA 29 CFR irritation.
1910.133).
Chemical-resistant
gloves (e.g., nitrile o )
To avoid direct skin
_ . rubber). A lab coat or _
Skin Protection ) contact which can [71191[14]
other protective S
) lead to irritation.
clothing to prevent
skin exposure.
A NIOSH/MSHA or
European Standard
EN 149 approved To prevent inhalation
) ) respirator (e.g., N95 of dust, which may
Respiratory Protection [71191[14]

dust mask) when
engineering controls
are insufficient or

during spill cleanup.

cause respiratory tract
irritation.

Disposal Considerations

Dispose of 2-Bromo-4-nitrobenzonitrile and its container in accordance with local, regional,
and national regulations. Waste should be handled as hazardous. It is recommended to use a
licensed professional waste disposal service.[8][15]

Visualizations
Safe Handling Workflow

The following diagram illustrates the recommended workflow for safely handling 2-Bromo-4-
nitrobenzonitrile in a laboratory setting.
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Safe Handling Workflow for 2-Bromo-4-nitrobenzonitrile

Preparation

Review Safety Data Sheet

Gather Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Weigh and Transfer Chemical
(Avoid Dust Generation)

Perform Experiment

Emergency Response

Spill or Exposure?

Follow First Aid Procedures No

Pos%xperiment

Clean Up Spill Decontaminate Workspace

.

Dispose of Waste
(Hazardous Waste Stream)

Y

Remove and Clean PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Bromo-4-nitrobenzonitrile.
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Toxicological Hazards

This diagram outlines the principal toxicological hazards associated with 2-Bromo-4-
nitrobenzonitrile exposure.

Toxicological Hazards of 2-Bromo-4-nitrobenzonitrile

2-Bromo-4-nitrobenzonitrile

/ Routﬁé of Ex&isure \

Inhalation Skin Contact Eye Contact Ingestion

\
\

Serious Eye Irritation

T \
/ \

Health Effects

Respiratory Irritation Harmful (Dermal/Inhalation) Harmful if Swallowed

Click to download full resolution via product page

Caption: Key toxicological hazards of 2-Bromo-4-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety, handling, and toxicology information for 2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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